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Compound of Interest

Compound Name: 2-(Pentan-3-yloxy)ethan-1-amine

Cat. No.: B13621704

Get Quote

Executive Summary & Chemical Identity[1][2]
2-(Pentan-3-yloxy)ethan-1-amine is a specialized aliphatic ether-amine intermediate used

primarily in the synthesis of neuraminidase inhibitors (e.g., Oseltamivir analogs) and as a

scaffold in medicinal chemistry. Its structure combines a lipophilic 3-pentyl ether tail with a

hydrophilic primary amine head.

This dual functionality dictates its safety profile: it possesses the corrosivity of primary amines

and the peroxide-forming potential of branched ethers. This guide moves beyond generic SDS

statements to provide a mechanistic understanding of the risks and validated handling

protocols.
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Property Data Relevance

CAS Number 1536714-42-7 Unique Identifier

Formula C₇H₁₇NO MW: 131.22 g/mol

Structure
CH₃CH₂CH(OCH₂CH₂NH₂)CH

₂CH₃

3-Pentyl group confers

lipophilicity

Physical State Colorless to pale yellow liquid Volatile; vapor hazard

Predicted pKa ~10.5 (Amine)
Strong base; incompatible with

acids

Predicted BP ~145–155°C
Moderate volatility; flash point

likely ~45–55°C

Hazard Architecture: The Triad of Risk
Effective safety relies on understanding why a molecule is dangerous. For this compound, the

risk is tripartite:

Corrosivity & Tissue Damage (The Amine Risk)
Like most low-molecular-weight aliphatic amines, this compound is highly corrosive (Skin Corr.

1B).

Mechanism: The unshared electron pair on the nitrogen attacks membrane lipids and

proteins (saponification), causing deep, penetrating burns that may not be immediately

painful due to nerve damage.

Ocular Risk: Vapors alone can cause "halo vision" (corneal edema); liquid contact causes

irreversible blindness.

Peroxide Formation (The Ether Risk)
The molecule contains a secondary carbon alpha to the ether oxygen (the CH position of the 3-

pentyl group).
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Mechanism: This C-H bond is susceptible to radical abstraction by atmospheric oxygen,

leading to the formation of hydroperoxides.

Danger: Upon concentration (e.g., distillation) or shock, these peroxides can detonate. The

risk is elevated because the amine group can catalyze the decomposition of peroxides,

potentially lowering the activation energy for explosion.

Carbamaate Formation (The Purity Risk)
Primary amines react rapidly with atmospheric CO₂ to form solid carbamates (R-NH-COO⁻

⁺H₃N-R).

Impact: While not explosive, this reaction clogs needles, seizes ground-glass joints, and

compromises the stoichiometry of downstream reactions.

Operational Handling Protocols
Engineering Controls & PPE
Trustworthiness Rule: Never rely on odor thresholds; amine olfactory fatigue sets in within

minutes.

Primary Barrier: All transfers must occur in a fume hood or glovebox.

Glove Selection:

Standard Nitrile (4 mil):Insufficient for prolonged contact. Amines degrade nitrile.

Recommended:Double-gloving. Inner layer: Laminate film (e.g., Silver Shield™) or heavy-

gauge Butyl Rubber. Outer layer: Disposable Nitrile for dexterity.

Respiratory: If hood work is impossible (not recommended), use a full-face respirator with

Organic Vapor/Amine (OV/AG) cartridges.

Transfer Techniques (The "Inert Chain")
To prevent carbonation and peroxidation, the compound must never see air.

Protocol: The Positive Pressure Cannula Transfer
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Setup: Secure the source bottle and receiving flask under a nitrogen/argon manifold.

Purge: Insert a bleed needle into the source septum.

Transfer: Use a double-tipped needle (cannula). Pressurize the source vessel with inert gas

to push the liquid into the receiving flask.

Rationale: This closed-system transfer eliminates oxygen exposure (preventing peroxides)

and moisture/CO₂ (preventing carbamates).

Visualization of Degradation Pathways
The following diagram illustrates the chemical fate of the molecule if mishandled, highlighting

the critical control points.

Control Measures
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Figure 1: Degradation pathways showing the necessity of inert gas and dark storage to prevent

explosion and purity loss.

Storage & Stability Management[6]
Store this compound as a Time-Sensitive Chemical.
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Environment: Refrigerator (2–8°C) is preferred to slow oxidation, but only if the container is

perfectly sealed (e.g., Parafilm over tape, or Teflon-lined cap).

Headspace: Always backfill with Argon after use. Argon is heavier than air and provides a

better blanket than Nitrogen.

The "6-Month Rule":

Test for peroxides every 6 months using semi-quantitative strips (e.g., Quantofix).

Critical Limit: If peroxides >10 ppm, treat immediately (see Section 5) or dispose.

Distillation Warning: NEVER distill this compound to dryness. Leave a 10% heel or add a

high-boiling oil (e.g., mineral oil) before distillation to prevent peroxide concentration.

Emergency Response & Spills
Scenario: 100 mL Spill in the Lab

Evacuate: The vapor pressure is sufficient to cause respiratory distress. Clear the area.

PPE Up: Don SCBA (Self-Contained Breathing Apparatus) if ventilation is poor. Use Silver

Shield gloves.

Neutralization (Do NOT use Water):

Why: Adding water to a large amine spill generates heat (exothermic hydration) and

volatilizes more amine.

Action: Cover with a dry absorbent mixed with a weak solid acid (e.g., Sodium Bisulfate or

citric acid mixed with sand). This converts the volatile free base into a non-volatile, safer

ammonium salt.

Disposal: Scoop the solid salt into a waste container labeled "Corrosive - Amine Waste".
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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